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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of 4-Ethyl-2-hydroxybenzoic acid, tailored for researchers,
scientists, and drug development professionals. Due to the absence of a specific Safety Data
Sheet (SDS) for this compound, the following guidelines are based on its known hazards and
general best practices for related chemical waste.

4-Ethyl-2-hydroxybenzoic acid is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].
Therefore, it is imperative that this chemical be disposed of in a manner that ensures the safety
of laboratory personnel and the environment.

Key Physical and Chemical Properties

A summary of the key quantitative data for 4-Ethyl-2-hydroxybenzoic acid is provided in the
table below. This information is critical for a comprehensive understanding of the chemical's
characteristics.

Property Value
Molecular Formula CoH1003
Molecular Weight 166.17 g/mol
CAS Number 22890-53-5
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(Data sourced from PubChem CID 261631[1])

Experimental Protocols for Disposal

The following protocols provide detailed methodologies for the safe disposal of 4-Ethyl-2-
hydroxybenzoic acid in a laboratory setting.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator is
necessary.

Spill Management

In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Clear the area of all non-essential personnel and ensure adequate
ventilation.

o Containment: Prevent the spill from spreading by using a chemical absorbent material or by
creating a dike. Do not allow the chemical to enter drains or waterways.

o Clean-up: Carefully sweep the solid material to avoid generating dust. Place the collected
material into a clearly labeled, sealed container for hazardous waste.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials should also be treated as hazardous waste.

Routine Disposal of Unused Product
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For the routine disposal of unused 4-Ethyl-2-hydroxybenzoic acid:

Waste Characterization: The chemical waste must be classified as hazardous.

o Packaging: Place the chemical in its original container or a compatible, well-sealed
container. Ensure the container is clearly labeled with the chemical name and associated
hazards.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents|[2].

o Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management company. Always adhere to local, regional, and national
regulations for hazardous waste disposal[2][3]. Do not dispose of this chemical down the
drain or in regular trash.

Visualizing the Disposal Workflow

To further clarify the procedural logic, the following diagrams illustrate the key decision points
and workflows for the safe disposal of 4-Ethyl-2-hydroxybenzoic acid.
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Caption: Disposal Decision Workflow
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This diagram outlines the decision-making process for handling 4-Ethyl-2-hydroxybenzoic
acid, distinguishing between routine disposal and spill management. It emphasizes the
foundational step of wearing appropriate PPE and follows with the necessary procedures for
each scenario, culminating in the safe storage and professional disposal of the hazardous
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.benchchem.com/product/b1266913?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2-hydroxybenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA10235&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/240141
https://www.benchchem.com/product/b1266913#4-ethyl-2-hydroxybenzoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266913#4-ethyl-2-hydroxybenzoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266913#4-ethyl-2-hydroxybenzoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266913#4-ethyl-2-hydroxybenzoic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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